Cas no 94771-99-0 (4-(4-Chlorophenyl)-1-(5-(3,4-dimethoxyphenyl)tetrazol-2-yl-acetyl)thiosemicarbazide)

4-(4-Chlorophenyl)-1-(5-(3,4-dimethoxyphenyl)tetrazol-2-yl-acetyl)thiosemicarbazide structure
94771-99-0 structure
Product Name:4-(4-Chlorophenyl)-1-(5-(3,4-dimethoxyphenyl)tetrazol-2-yl-acetyl)thiosemicarbazide
CAS No:94771-99-0
MF:C18H18ClN7O3S
MW:447.898620128632
CID:1001266
Update Time:2023-08-03

4-(4-Chlorophenyl)-1-(5-(3,4-dimethoxyphenyl)tetrazol-2-yl-acetyl)thiosemicarbazide Chemical and Physical Properties

Names and Identifiers

    • 2H-Tetrazole-2-acetic acid, 5-(3,4-dimethoxyphenyl)-, 2-(((4-chlorophe nyl)amino)thioxomethyl)hydrazide
    • 1-(4-chlorophenyl)-3-[[2-[5-(3,4-dimethoxyphenyl)tetrazol-2-yl]acetyl]amino]thiourea
    • 2H-Tetrazole-2-acetic acid, 5-(3,4-dimethoxyphenyl)-, 2-(((4-chlorophenyl)amino)thioxomethyl)hydrazide
    • 4-(4-Chlorophenyl)-1-(5-(3,4-dimethoxyphenyl)tetrazol-2-yl-acetyl)thiosemicarbazide
    • Inchi: 1S/C18H18ClN7O3S/c1-28-14-8-3-11(9-15(14)29-2)17-22-25-26(24-17)10-16(27)21-23-18(30)20-13-6-4-12(19)5-7-13/h3-9H,10H2,1-2H3,(H,21,27)(H2,20,23,30)
    • InChI Key: MCLRSKQPGOQPMO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)NC(NNC(CN1N=NC(C2C=CC(=C(C=2)OC)OC)=N1)=O)=S
    • BRN: 4606188

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 582
  • Topological Polar Surface Area: 147
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